3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoic acid
Overview
Description
3-Hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoic acid, also known as HMPA, is a metabolite produced by the gut microbiota through the conversion of 4-hydroxy-3-methoxycinnamic acid (HMCA), which is a widely distributed hydroxycinnamic acid-derived metabolite found abundantly in plants . It is a monocarboxylic acid that is propanoic acid in which one of the hydrogens at position 3 has been replaced by a 4-hydroxy-3-methoxyphenyl group . It is a caffeine metabolite which showed high antioxidant activity and is a very sensitive biomarker for the consumption of relatively small amount of coffee .
Synthesis Analysis
The synthesis of HMPA can be achieved through substitution reactions . A common method involves starting with phenol and reacting it with bromopropane. This step introduces a propionyl group onto the phenol . Another study demonstrated that HMPA is a metabolite produced by the gut microbiota through the conversion of 4-hydroxy-3-methoxycinnamic acid (HMCA) .Molecular Structure Analysis
The empirical formula of HMPA is C10H12O4 . The SMILES string representation is COc1cc (CCC (O)=O)ccc1O . The InChI string is 1S/C10H12O4/c1-14-9-6-7 (2-4-8 (9)11)3-5-10 (12)13/h2,4,6,11H,3,5H2,1H3, (H,12,13) .Chemical Reactions Analysis
HMPA is a phenolic acid that represents the reduced form of 4-hydroxy-3-methoxycinnamic acid (HMCA). It is a natural polyphenolic compound found in various bacteria and plants . It can participate in common organic reactions such as esterification, acylation, and etherification .Physical And Chemical Properties Analysis
HMPA is a white crystalline or crystalline powder . It is insoluble in water but soluble in organic solvents such as ethanol, chloroform, and dichloromethane . It has a melting point of 87-93 °C .Mechanism of Action
HMPA is known to inhibit prostaglandin E (2) production . It has been suggested to have several beneficial effects, such as antidiabetic properties, anticancer activities, and cognitive function improvement, in animal models and human studies . The activation of GPR41 receptor plays a crucial role in the anti-obesity effects and improvement of hepatic steatosis by stimulating the lipid catabolism pathway .
Safety and Hazards
Future Directions
HMPA has been suggested to have several beneficial effects, such as antidiabetic properties, anticancer activities, and cognitive function improvement, in animal models and human studies . The intricate molecular mechanisms underlying the bioaccessibility and bioavailability profile following HMPA intake and the substantial modulation of metabolic homeostasis by HMPA require further elucidation . For the improvement of metabolic disorders, the development of functional foods, including HMPA, and preventive pharmaceuticals targeting GPR41 could be a future direction .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include protection of the phenolic hydroxyl group, selective oxidation of the para position of the protected phenol, and subsequent deprotection and hydroxylation reactions.", "Starting Materials": [ "4-hydroxy-3-methoxybenzaldehyde", "2-methyl-2-butanol", "Sodium borohydride", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium sulfate", "Methanol", "Ethyl acetate", "Diethyl ether", "Acetic anhydride", "Pyridine", "Triethylamine", "Methanesulfonic acid" ], "Reaction": [ "Step 1: Protection of the phenolic hydroxyl group by reaction with acetic anhydride and pyridine to form 4-acetoxy-3-methoxybenzaldehyde.", "Step 2: Reduction of the aldehyde group in the protected benzaldehyde intermediate using sodium borohydride in methanol to form 4-acetoxy-3-methoxybenzyl alcohol.", "Step 3: Oxidation of the para position of the protected phenol using methanesulfonic acid and sodium chlorite to form 3-(4-acetoxy-3-methoxyphenyl)propanoic acid.", "Step 4: Deprotection of the acetoxy group using sodium hydroxide in methanol to form 3-(4-hydroxy-3-methoxyphenyl)propanoic acid.", "Step 5: Hydroxylation of the alpha position using sodium bicarbonate and hydrogen peroxide to form 3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoic acid.", "Step 6: Purification of the final product using ethyl acetate and diethyl ether, followed by drying over sodium sulfate." ] } | |
CAS RN |
1208-13-5 |
Molecular Formula |
C10H12O5 |
Molecular Weight |
212.2 |
Purity |
0 |
Origin of Product |
United States |
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